2-(Thiazolo[3,2-b][1,2,4]triazol-6-yl)ethanamine

• IUPAC Name: 2-([1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl)ethanamine
• InChI: InChI=1S/C6H8N4S/c7-2-1-5-3-11-6-8-4-9-10(5)6/h3-4H,1-2,7H2
• InChI Key: VICHPQURIHVJJF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N2C(=NC=N2)S1)CCN
• Molecular Formula: C6H8N4S
• Molecular Weight: 168.22 g/mol

Description

Thiazolo[3,2-b][1,2,4]triazoles are highly attractive heterocyclic units due to their diverse biological activity. They have shown anticancer, antimicrobial, analgesic, antioxidant, anti-inflammatory, bronchodilatory, anticonvulsant, fungicide, and G-quadruplex stabilizing activity.

Synthesis Analysis

The synthesis of thiazolo[3,2-b][1,2,4]triazoles can be divided into a few groups: condensation reactions, annulation of a multiple bond or thiirane ring, and via C–H functionalization of thiazole moiety. The condensation reaction of triazolethiones with α-halomethylcarbonyl compounds is the main method for the synthesis of thiazolo[3,2-b][1,2,4]triazoles. This reaction can be performed in acetone at room temperature in the presence of a base (NaOAc, Na2CO3).

Molecular Structure Analysis

The structures of these compounds were supported by FT-IR, 1HNMR, and Mass spectra. A mixture of Z/E-isomers was obtained in solution for the synthesized 5-aminomethylidene-thiazolo[3,2-b][1,2,4]triazole-6-ones.

Chemical Reactions Analysis

The reaction mechanism involved nucleophilic attack of the sulfur atom on the electrophilic cationic center with the formation of an intermediate product, which underwent [3,3]-Claisen rearrangement to give vinyliodonium ylide.

Scientific Research Applications

Analgesic and Anti-Inflammatory Properties

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Antibacterial and Antifungal Properties

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Anticancer Potential

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Pharmacophoric Contribution Investigation

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Functionalized Thiazolo-triazole Synthesis

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Novel Synthesis of 5-Aryl(heteryl)idene-moieties

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Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit potent analgesic and anti-inflammatory activities , suggesting that they may target enzymes involved in pain and inflammation pathways, such as cyclooxygenase (COX) isoforms .

Mode of Action

Based on its structural similarity to other thiazolo[3,2-b][1,2,4]triazole derivatives, it can be hypothesized that it interacts with its targets, possibly leading to the inhibition of key enzymes in pain and inflammation pathways .

Biochemical Pathways

Given its reported analgesic and anti-inflammatory activities , it can be inferred that it may affect pathways related to pain and inflammation, possibly through the inhibition of COX enzymes .

Result of Action

Based on its reported analgesic and anti-inflammatory activities , it can be inferred that it may lead to the reduction of pain and inflammation at the molecular and cellular levels.

Future Directions

The development of efficient routes to construct novel thiazolo[3,2-b][1,2,4]triazole derivatives is desirable. The search for drug-like molecules with anticancer properties using the thiazolo[3,2-b][1,2,4]triazole-6-one scaffold continues.